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Compound of Interest

Compound Name:
Ethyl 2-cyano-3-

(dimethylamino)acrylate

CAS No.: 16849-87-9

Cat. No.: B101200

Get Quote

CAS Registry Number: 16849-87-9 Document Type: Technical Whitepaper Version: 2.0

(Current as of 2025) Target Audience: Medicinal Chemists, Process Safety Engineers, and

HSE Officers.

Part 1: Chemical Identity & Critical Differentiation[1]
Warning: Identity Verification Required Before proceeding, you must verify the specific

chemical identity. This compound is frequently confused with its precursor due to naming

similarities.
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Feature Target Molecule
Common Precursor (High

Hazard)

Name
Ethyl 2-cyano-3-

(dimethylamino)acrylate

Ethyl 2-(ethoxymethylene)-2-

cyanoacetate

CAS 16849-87-9 94-05-3

Structure
Enamine (Dimethylamino

group)
Enol Ether (Ethoxy group)

Physical State Solid (MP: 76–78 °C) Low-melting Solid / Liquid

Reactivity
Moderate (Stabilized "Push-

Pull" alkene)
High (Strong Michael Acceptor)

Primary Hazard Irritant (Warning) Sensitizer / Toxic (Danger)

Senior Scientist Insight: The substitution of the ethoxy group with a dimethylamino group

significantly alters the electronic profile of the molecule. The dimethylamino group acts as a

strong electron donor (Lewis base), conjugating with the electron-withdrawing cyano and ester

groups. This "push-pull" electronic stabilization reduces the electrophilicity of the

-carbon, making CAS 16849-87-9 significantly less reactive—and consequently less toxic—
than its ethoxy precursor or simple alkyl cyanoacrylates (e.g., Super Glue).

Part 2: The GHS Classification Matrix[7]
Based on current ECHA registrations and PubChem aggregated safety data, the classification

for pure Ethyl 2-cyano-3-(dimethylamino)acrylate is as follows.

Signal Word & Pictograms
Signal Word:WARNING

Pictogram:

Hazard Statements (H-Codes)
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Code Hazard Class Category Hazard Statement

H315
Skin

Corrosion/Irritation
Cat.[1][2][3] 2

Causes skin irritation.

[2][3]

H319
Serious Eye

Damage/Irritation
Cat.[2] 2A

Causes serious eye

irritation.

H335
STOT - Single

Exposure
Cat.[1][2] 3

May cause respiratory

irritation.[2]

Precautionary Statements (P-Codes)
Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

Part 3: Mechanistic Toxicology & Reactivity Profile
To understand the safety profile beyond simple lists, we must analyze the Structure-Activity

Relationship (SAR).

The "Push-Pull" Stabilization Effect
Unlike simple acrylates that polymerize instantly upon contact with moisture (anionic

polymerization), this molecule is stabilized by resonance.
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The "Pull": The Cyano (-CN) and Ester (-COOEt) groups withdraw electron density, normally

making the

-carbon highly susceptible to nucleophilic attack (e.g., by DNA or proteins).

The "Push": The Dimethylamino (-NMe2) group donates electron density into the double

bond.

Result: The resonance hybrid places significant positive charge on the nitrogen and negative

charge on the oxygen/nitrogen of the withdrawing groups. This satisfies the electron

deficiency of the alkene, reducing its tendency to alkylate biological substrates.

Visualization of Hazard Logic
The following diagram illustrates why this molecule is an irritant rather than a sensitizer or

carcinogen.

Structure: Ethyl 2-cyano-3-(dimethylamino)acrylate
Electronic Effect:

Strong Resonance Stabilization
(Push-Pull System)

 Dimethylamino Group
Chemical Reactivity:

Reduced Electrophilicity
at Beta-Carbon

 Delocalization
Biological Interaction:

Low Alkylation Potential
Surface Irritation Only

 High Stability
GHS Outcome:

WARNING
Irritant (H315, H319, H335)

 Toxicological Profile

Click to download full resolution via product page

Caption: Causal flow from chemical structure to GHS classification, highlighting the stabilizing

effect of the amino group.[2]

Part 4: Handling Protocols & Risk Mitigation[7]
While classified as "Warning" rather than "Danger," the handling of CAS 16849-87-9 requires

specific protocols, particularly because it is a solid that can generate irritant dust.

Purity Verification Protocol (Self-Validating Safety)
The Risk: Commercial samples may contain residual Ethyl 2-(ethoxymethylene)-2-

cyanoacetate (the precursor), which is a sensitizer. The Protocol:

Technique: HPLC (Reverse Phase, C18).

Detection: UV at 254 nm.
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Criteria: If the precursor (CAS 94-05-3) exceeds 1.0%, the material must be handled as a

Sensitizer (H317) regardless of the primary label.

PPE Selection Matrix
Exposure Route Risk Level

Recommended
PPE

Rationale

Inhalation Moderate
N95 (US) or P2 (EU)

Dust Mask

Prevents inhalation of

irritant dust particles

(H335).

Dermal Low/Mod
Nitrile Gloves (0.11

mm, >480 min break)

The molecule is bulky

and polar; permeation

through nitrile is slow.

Ocular High
Safety Goggles (Tight

fitting)

Dust entry causes

severe mechanical

and chemical irritation

(H319).

Handling Decision Tree
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Start: Handling CAS 16849-87-9

Is the material Solid or Solution?

SOLID FORM SOLUTION FORM

Requirement: Powder Hood / LEV
Avoid open weighing

Check Solvent Hazards
(e.g., DCM, DMF)

PPE: N95 Mask + Goggles PPE: Chemical Gloves + Glasses

Proceed with Synthesis
(Quinolone/Heterocycle)

Click to download full resolution via product page

Caption: Decision logic for selecting engineering controls based on physical state.

Part 5: Environmental Fate & Disposal
Aquatic Toxicity: While specific LC50 data for this specific CAS is limited, acrylates generally

degrade via hydrolysis. However, the dimethylamino group slows this process. Treat as

Harmful to aquatic life until verified otherwise.

Disposal: Incineration is the only recommended disposal method. The nitrogen content will

generate NOx; therefore, the incinerator must be equipped with a scrubber.

Spill Response:
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Solid: Sweep up carefully to avoid dust generation. Do not use a standard vacuum cleaner

(spark risk). Use a HEPA vacuum or wet sweeping.

Decontamination: Wipe surfaces with a dilute acidic solution (e.g., 1% acetic acid) to

protonate the amine and facilitate removal, followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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